Cas no 62557-12-4 (4-Thiazoleacetic acid, 2-[[(methylamino)carbonyl]amino]-)

4-Thiazoleacetic acid, 2-[[(methylamino)carbonyl]amino]- structure
62557-12-4 structure
Product Name:4-Thiazoleacetic acid, 2-[[(methylamino)carbonyl]amino]-
CAS No:62557-12-4
MF:C7H9N3O3S
MW:215.229659795761
CID:440308
PubChem ID:20288645
Update Time:2025-04-19

4-Thiazoleacetic acid, 2-[[(methylamino)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazoleacetic acid, 2-[[(methylamino)carbonyl]amino]-
    • 2-[2-(methylcarbamoylamino)-1,3-thiazol-4-yl]acetic acid
    • 2-(3-methylureido)thiazol-4-ylacetic acid
    • DTXSID40604682
    • {2-[(Methylcarbamoyl)amino]-1,3-thiazol-4-yl}acetic acid
    • 62557-12-4
    • KLJLENAZCWNUEC-UHFFFAOYSA-N
    • SCHEMBL11373904
    • Inchi: 1S/C7H9N3O3S/c1-8-6(13)10-7-9-4(3-14-7)2-5(11)12/h3H,2H2,1H3,(H,11,12)(H2,8,9,10,13)
    • InChI Key: KLJLENAZCWNUEC-UHFFFAOYSA-N
    • SMILES: S1C=C(CC(=O)O)N=C1NC(NC)=O

Computed Properties

  • Exact Mass: 215.03657
  • Monoisotopic Mass: 215.03646233g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • PSA: 91.32
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